4-(4-methoxy-3-nitrobenzoyl)-4H-1,2,4-triazol-3-amine

• IUPAC Name: (3-amino-1,2,4-triazol-4-yl)-(4-methoxy-3-nitrophenyl)methanone
• InChI: InChI=1S/C10H9N5O4/c1-19-8-3-2-6(4-7(8)15(17)18)9(16)14-5-12-13-10(14)11/h2-5H,1H3,(H2,11,13)
• InChI Key: DFDHQJGHLGZUGD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)N2C=NN=C2N)[N+](=O)[O-]
• Molecular Formula: C10H9N5O4
• Molecular Weight: 263.21 g/mol

Description

4-(4-methoxy-3-nitrobenzoyl)-4H-1,2,4-triazol-3-amine, also known as MNBA, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the class of triazole derivatives and is characterized by its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of 4-(4-methoxy-3-nitrobenzoyl)-4H-1,2,4-triazol-3-amine involves the formation of a complex with metal ions, which results in the fluorescence emission of the compound. The fluorescence intensity is proportional to the concentration of the metal ion, allowing for quantitative analysis of metal ions in biological systems.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and does not exhibit any significant effects on the biochemical and physiological processes in cells and tissues. This makes it a safe and reliable tool for scientific research.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(4-methoxy-3-nitrobenzoyl)-4H-1,2,4-triazol-3-amine is its high selectivity and sensitivity towards metal ions, which makes it a valuable tool for the detection and quantification of metal ions in biological systems. However, one limitation of this compound is its susceptibility to photobleaching, which can result in a decrease in fluorescence intensity over time.

Future Directions

There are several future directions for the use of 4-(4-methoxy-3-nitrobenzoyl)-4H-1,2,4-triazol-3-amine in scientific research. One potential application is in the study of metal ion homeostasis in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. This compound could be used to detect changes in metal ion concentrations in the brain, which could provide insight into the mechanisms underlying these diseases. Additionally, this compound could be modified to target specific metal ions, allowing for the development of new diagnostic and therapeutic tools for a range of diseases.

Synthesis Methods

The synthesis of 4-(4-methoxy-3-nitrobenzoyl)-4H-1,2,4-triazol-3-amine involves a multi-step process that includes the reaction of 4-methoxy-3-nitrobenzoic acid with thionyl chloride, followed by the reaction with sodium azide, and finally, the reduction of the resulting azide with triphenylphosphine. The yield of this compound obtained through this method is relatively high, making it a cost-effective and efficient approach for its production.

Scientific Research Applications

4-(4-methoxy-3-nitrobenzoyl)-4H-1,2,4-triazol-3-amine has been extensively studied for its potential applications in scientific research. One of its primary uses is as a fluorescent probe for the detection of metal ions, such as copper and iron, in biological systems. This compound has been shown to exhibit high selectivity and sensitivity towards these metal ions, making it a valuable tool for the study of metal ion homeostasis in cells and tissues.